Cas no 83409-17-0 (3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

• Product name: 3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• CAS No: 83409-17-0
• MF: C₃₃H₃₈N₄O₅
• MW: 570.67862
• CID: 1808295
• PubChem ID: 3068413

3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 3-[3-methyl-1-[4-(4-methylphenyl)piperazin-1-yl]-1-oxobutan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
• Piperazine, 1-(3-methyl-1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3-(4H)-quinazolinyl)butyl)-4-(4-methylphenyl)-
• DTXSID001003413
• 3-{3-Methyl-1-[4-(4-methylphenyl)piperazin-1-yl]-1-oxobutan-2-yl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 83409-17-0

• Inchi： InChI=1S/C33H38N4O5/c1-21(2)29(33(39)36-17-15-35(16-18-36)24-13-11-22(3)12-14-24)37-31(34-26-10-8-7-9-25(26)32(37)38)23-19-27(40-4)30(42-6)28(20-23)41-5/h7-14,19-21,29H,15-18H2,1-6H3
• InChI Key： JIEJNIAVAWUPLC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2CCN(CC2)C(=O)C(C(C)C)N3C(=NC4=CC=CC=C4C3=O)C5=CC(=C(C(=C5)OC)OC)OC

Computed Properties

• Exact Mass: 570.28422033g/mol
• Monoisotopic Mass: 570.28422033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų
• XLogP3: 5.3